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Compound of Interest

Compound Name: 8-Hydroxybergapten

Cat. No.: B073134 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 8-Hydroxybergapten (CAS 1603-47-0). Given the limited and

conflicting safety data available for this compound, a cautious approach is mandated. While

some suppliers classify it as non-hazardous, its structural similarity to 8-Methoxypsoralen—a

known hazardous substance—necessitates stringent safety measures to minimize exposure.

Hazard Assessment and Personal Protective
Equipment (PPE)
Due to the photosensitizing and potentially hazardous nature of related furocoumarins, the

following PPE is mandatory when handling 8-Hydroxybergapten in solid (powder) or solution

form.

Table 1: Recommended Personal Protective Equipment (PPE)
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Equipment Specification Purpose

Gloves

Nitrile or latex, double-gloving

recommended. Must be

inspected before use.[1]

Prevents skin contact and

absorption.

Eye Protection
Chemical safety goggles or a

face shield.[1]

Protects eyes from dust

particles and splashes.

Lab Coat
Full-length, buttoned, with

tight-fitting cuffs.

Protects skin and personal

clothing from contamination.

Respiratory Protection
NIOSH-approved N95 or

higher-rated respirator.

Required when handling the

powder form outside of a

containment system to prevent

inhalation.

Footwear Closed-toe shoes. Protects feet from spills.

Safe Handling and Operational Workflow
Adherence to a strict operational workflow is critical to ensure safety and prevent

contamination. All handling of 8-Hydroxybergapten, especially in its powdered form, should

occur within a designated area equipped with proper engineering controls.

Experimental Workflow for Handling 8-Hydroxybergapten
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Figure 1. Procedural Workflow for Safe Handling of 8-Hydroxybergapten
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Caption: Procedural Workflow for Safe Handling of 8-Hydroxybergapten
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Step-by-Step Handling Protocol:

Preparation:

Don all required PPE as specified in Table 1.

Prepare a designated work area, preferably within a chemical fume hood or a ventilated

balance enclosure, especially for handling the powder.

Ensure an accessible spill kit is available.

Weighing and Aliquoting:

If working with the solid form, weigh the required amount in a ventilated enclosure to

minimize dust inhalation.

Use appropriate tools (e.g., anti-static spatulas) to handle the powder.

Dissolution:

When preparing solutions, add the solvent to the pre-weighed 8-Hydroxybergapten
slowly to avoid splashing.

If sonication or heating is required, ensure the container is properly sealed.

Post-Handling:

Decontaminate all work surfaces with an appropriate solvent (e.g., 70% ethanol) followed

by a cleaning agent.

Dispose of all contaminated materials as outlined in the disposal plan.

Doff PPE in the correct order to prevent self-contamination.

Wash hands thoroughly with soap and water after removing gloves.[1]

Storage and Disposal
Proper storage and disposal are crucial to maintaining a safe laboratory environment.
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Storage:

Store 8-Hydroxybergapten in a tightly sealed container in a cool, dry, and well-ventilated

area.

Protect from light, as furocoumarins are known to be light-sensitive.

Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan:

All waste materials, including contaminated PPE, weighing papers, and pipette tips, must

be collected in a dedicated, sealed hazardous waste container.

Liquid waste containing 8-Hydroxybergapten should be collected in a separate, clearly

labeled hazardous waste container.

Dispose of all waste through your institution's environmental health and safety office in

accordance with local, state, and federal regulations. Do not dispose of it down the drain.

Emergency Procedures
Skin Contact: Immediately remove contaminated clothing and rinse the affected area with

copious amounts of water for at least 15 minutes. Seek medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[1]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[1]

Chemical and Physical Properties
The following table summarizes the known quantitative data for 8-Hydroxybergapten.
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Table 2: Chemical and Physical Properties of 8-Hydroxybergapten

Property Value Source

CAS Number 1603-47-0 [1][2][3][4]

Molecular Formula C₁₂H₈O₅ [1][2][4]

Molecular Weight 232.19 g/mol [1][2][4]

Disclaimer: This guide is intended for informational purposes only and should be used in

conjunction with your institution's specific safety protocols and the manufacturer's Safety Data

Sheet (SDS). Always perform a risk assessment before starting any new procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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